N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide

• IUPAC Name: N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C18H24N2O3/c21-17(20-9-11-23-12-10-20)13-14-5-7-16(8-6-14)19-18(22)15-3-1-2-4-15/h5-8,15H,1-4,9-13H2,(H,19,22)
• InChI Key: HYLXAQWAYQAVBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide (NCPC) is a novel compound that has been studied in recent years for its potential applications in scientific research and lab experiments. NCPC is an amide-containing compound that belongs to the family of cyclopentanecarboxamides and has a molecular formula of C13H19NO3. NCPC has been found to exhibit a variety of biochemical and physiological effects in laboratory studies, and its use in research and laboratory experiments has been studied in depth.

Mechanism of Action

The mechanism of action of N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide is not yet fully understood. However, it is believed that N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide acts as an inhibitor of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide is also believed to act as a ligand for certain receptors, such as the human estrogen receptor, and to interact with certain proteins, such as those involved in the regulation of cancer cell growth and proliferation.
Biochemical and Physiological Effects
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide has also been found to interact with certain receptors, such as the human estrogen receptor, and to interact with certain proteins, such as those involved in the regulation of cancer cell growth and proliferation. In addition, N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide has been found to have anti-inflammatory and anti-oxidant effects, as well as to modulate the activity of certain enzymes, such as those involved in the synthesis of prostaglandins.

Advantages and Limitations for Lab Experiments

N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize, and it has a high yield. Additionally, N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide is relatively stable and can be stored at room temperature for long periods of time. However, N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide is relatively expensive, and it is not suitable for use in high-throughput experiments due to its low solubility in water.

Future Directions

There are a number of potential future directions for the study of N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide and its applications in research and laboratory experiments. These include further investigations into the biochemical and physiological effects of N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide, as well as further studies into its mechanism of action and its potential uses in drug metabolism, receptor-ligand interactions, and protein-protein interactions. Additionally, further research into the synthesis and purification of N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide could lead to the development of more cost effective and efficient methods for the production of this compound. Finally, further research into the potential for N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide to be used in high-throughput experiments could lead to the development of novel applications for this compound.

Synthesis Methods

N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide can be synthesized from the reaction of N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxylic acid (NCP) and ammonia in aqueous solution. The reaction is carried out at a temperature of 40-50°C for a period of 10-15 minutes, and the product is then purified by column chromatography. The yield of the reaction is typically high, with a yield of 90-95%.

Scientific Research Applications

N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide has been studied in recent years for its potential applications in scientific research. It has been found to be a useful tool in the study of enzyme inhibition, as well as in the study of protein-protein interactions. N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide has also been used in the study of drug metabolism, as well as in the study of cancer cell growth and proliferation. In addition, N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide has been used in the study of receptor-ligand interactions, as well as in the study of protein-protein interactions.